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Compound of Interest

Compound Name: 3,5-Dimethylbenzylamine

Cat. No.: B130789 Get Quote

An In-depth Technical Guide to 3,5-
Dimethylbenzylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethylbenzylamine, a key

chemical intermediate. This document details its physicochemical properties, synthetic

pathways, and known applications, with a particular focus on its relevance in the field of drug

discovery and development.

Physicochemical Properties
3,5-Dimethylbenzylamine is a solid organic compound.[1] A summary of its key identifiers and

properties is presented in the table below for quick reference.
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Property Value Reference

CAS Number 78710-55-1 [1]

Molecular Weight 135.21 g/mol [1]

Molecular Formula C₉H₁₃N [1]

Physical Form Solid [1]

SMILES String Cc1cc(C)cc(CN)c1 [1]

InChI Key
DZBHNPJZCQWUCG-

UHFFFAOYSA-N
[1]

Synthesis of 3,5-Dimethylbenzylamine
While specific, detailed experimental protocols for the synthesis of 3,5-Dimethylbenzylamine
are not extensively documented in publicly available literature, a general synthetic route can be

inferred from standard organic chemistry principles and protocols for analogous structures like

N,N-dimethylbenzylamine.[2][3] A common approach involves the reductive amination of 3,5-

dimethylbenzaldehyde or the reaction of 3,5-dimethylbenzyl halide with an amine source.

A plausible synthetic workflow is outlined in the diagram below. This represents a conceptual

pathway, and specific reaction conditions would require optimization.
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A conceptual workflow for the synthesis of 3,5-Dimethylbenzylamine.

Applications in Drug Discovery
The primary documented application of 3,5-Dimethylbenzylamine is as a chemical

intermediate in the synthesis of more complex molecules with potential therapeutic value.[4]

Intermediate for Antiviral Agents
3,5-Dimethylbenzylamine serves as a building block in the preparation of substituted pyridine

and pyrimidine derivatives.[4] These resulting heterocyclic compounds have been investigated

for their utility in treating viral infections.[4] The dimethylbenzylamine moiety provides a

foundational scaffold that can be further functionalized to interact with biological targets.

The role of 3,5-Dimethylbenzylamine as a precursor in the development of novel therapeutic

agents is illustrated in the following diagram.
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The role of 3,5-Dimethylbenzylamine as a chemical intermediate.

While direct biological activity data for 3,5-Dimethylbenzylamine is scarce, the broader class

of substituted benzylamines and related structures has been explored for various therapeutic

applications. For instance, derivatives of N-alkylphenyl-3,5-dinitrobenzamide have been

evaluated as anti-tuberculosis agents.[5] Additionally, certain 17-arylmethylamine derivatives of

geldanamycin have shown potent activity as Hsp90 inhibitors in cancer cell lines.[6] These

examples highlight the potential of the substituted benzylamine scaffold in medicinal chemistry,

suggesting that derivatives of 3,5-Dimethylbenzylamine could be of interest for further

investigation.

Safety Information
3,5-Dimethylbenzylamine is classified as a corrosive substance.[1] The following table

summarizes its hazard classifications. Users should consult the full Safety Data Sheet (SDS)

before handling this compound.

Hazard Classification Code

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

It is imperative to handle this chemical with appropriate personal protective equipment (PPE) in

a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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